N-[(3-chloro-2-methylphenyl)carbamothioyl]biphenyl-4-carboxamide

• IUPAC Name: N-[(3-chloro-2-methylphenyl)carbamothioyl]-4-phenylbenzamide
• InChI: InChI=1S/C21H17ClN2OS/c1-14-18(22)8-5-9-19(14)23-21(26)24-20(25)17-12-10-16(11-13-17)15-6-3-2-4-7-15/h2-13H,1H3,(H2,23,24,25,26)
• InChI Key: NDQYUIXLNQYUJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=S)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H17ClN2OS
• Molecular Weight: 380.9 g/mol

Description

N-[(3-chloro-2-methylphenyl)carbamothioyl]biphenyl-4-carboxamide is a chemical compound with the molecular formula C20H16ClNO. It is known for its unique structure, which includes a biphenyl core and a carbamothioyl group attached to a chlorinated methylphenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3-chloro-2-methylphenyl)carbamothioyl]biphenyl-4-carboxamide typically involves the reaction of 3-chloro-2-methylphenyl isothiocyanate with biphenyl-4-amine. The reaction is carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The product is then purified using column chromatography to obtain the desired compound in high purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as recrystallization and high-performance liquid chromatography (HPLC) to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

N-[(3-chloro-2-methylphenyl)carbamothioyl]biphenyl-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorinated methylphenyl ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-[(3-chloro-2-methylphenyl)carbamothioyl]biphenyl-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(3-chloro-2-methylphenyl)carbamothioyl]biphenyl-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(3-chloro-4-methylphenyl)(1,1’-biphenyl)-4-carboxamide
• N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine

Uniqueness

N-[(3-chloro-2-methylphenyl)carbamothioyl]biphenyl-4-carboxamide is unique due to its specific structural features, such as the combination of a biphenyl core and a carbamothioyl group.